Cas no 179480-58-1 (3-(3-Methoxybenzyl)piperidine Hydrochloric Acid Salt)

• Product Name: 3-(3-Methoxybenzyl)piperidine Hydrochloric Acid Salt
• CAS No: 179480-58-1
• MF: C₁₃H₂₀ClNO
• MW: 241.757002830505
• MDL: MFCD09787524
• CID: 1057213
• PubChem ID: 17039513
• Update Time: 2025-05-20

3-(3-Methoxybenzyl)piperidine Hydrochloric Acid Salt Chemical and Physical Properties

Names and Identifiers

• 3-(3-Methoxybenzyl)piperidine Hydrochloride
• 3-[(3-methoxyphenyl)methyl]piperidine,hydrochloride
• 3-(3-Methoxy-benzyl)-piperidine hydrochloride
• 3-(3-METHOXYBENZYL)PIPERIDINE HCL
• 5638AJ
• TRA0033391
• AB51587
• OR307727
• SY020950
• 3-(3-Methoxybenzyl)piperidineHydrochloride
• 3-[(3-Methoxyphenyl)methyl]piperidine HCl
• 3-[(3-methoxyphenyl)methyl]piperidine;hydrochloride
• Piperidine, 3-[(3-methoxyphenyl)methyl]
• CS-0342597
• MFCD09787524
• Piperidine, 3-[(3-methoxyphenyl)methyl]-, hydrochloride (1:1)
• DB-356412
• DTXSID60588798
• SCHEMBL8636335
• 3-[(3-Methoxyphenyl)methyl]piperidine--hydrogen chloride (1/1)
• AKOS024438602
• AS-31637
• A881248
• 3-[(3-Methoxyphenyl)methyl]-piperidine HCl
• 179480-58-1
• 3-(3-Methoxybenzyl)piperidine Hydrochloric Acid Salt

• MDL： MFCD09787524
• Inchi： 1S/C13H19NO.ClH/c1-15-13-6-2-4-11(9-13)8-12-5-3-7-14-10-12;/h2,4,6,9,12,14H,3,5,7-8,10H2,1H3;1H
• InChI Key： YYQAQRNCIJUOLX-UHFFFAOYSA-N
• SMILES： Cl.O(C)C1=CC=CC(=C1)CC1CNCCC1

Computed Properties

• Exact Mass: 241.12300
• Monoisotopic Mass: 241.1233420g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 183
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 21.3

Experimental Properties

• Color/Form: No data avaiable
• Density: No data available
• Melting Point: No data available
• Boiling Point: No data available
• Flash Point: No data available
• PSA: 21.26000
• LogP: 3.36810
• Vapor Pressure: No data available

3-(3-Methoxybenzyl)piperidine Hydrochloric Acid Salt Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines 3-benzylpiperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Benzylpiperidines 3-benzylpiperidines

Additional information on 3-(3-Methoxybenzyl)piperidine Hydrochloric Acid Salt

3-(3-Methoxybenzyl)piperidine Hydrochloric Acid Salt: A Comprehensive Overview

3-(3-Methoxybenzyl)piperidine Hydrochloric Acid Salt (CAS No. 179480-58-1) is a compound of significant interest in the field of organic chemistry and pharmacology. This compound, which belongs to the class of piperidine derivatives, has garnered attention due to its potential applications in drug development and its unique chemical properties. The molecule consists of a piperidine ring substituted with a methoxybenzyl group, making it a versatile structure for further functionalization and exploration.

The piperidine core of this compound is a six-membered ring containing one nitrogen atom, which contributes to its amine-like properties. The substitution at the third position of the piperidine ring with a methoxybenzyl group introduces additional complexity and functionality to the molecule. The methoxy group attached to the benzene ring is known for its electron-donating effects, which can influence the compound's reactivity and bioavailability.

Recent studies have highlighted the importance of piperidine derivatives in medicinal chemistry, particularly in the development of bioactive molecules with potential therapeutic applications. For instance, research has shown that certain piperidine-based compounds exhibit promising anti-inflammatory, analgesic, and even anticancer activities. The presence of the methoxybenzyl group in this compound may further enhance its pharmacokinetic properties, making it a valuable candidate for drug design.

From a synthetic standpoint, 3-(3-Methoxybenzyl)piperidine Hydrochloric Acid Salt can be synthesized through various routes, including nucleophilic substitution and coupling reactions. The hydrochloric acid salt form is particularly useful for isolating and purifying the compound, ensuring high purity for subsequent applications in research or pharmaceutical settings.

In terms of applications, this compound has been explored in preclinical studies for its potential as a modulator of various biological targets. For example, recent findings suggest that it may interact with G-protein coupled receptors (GPCRs), which are critical targets for numerous therapeutic agents. Additionally, its ability to penetrate cellular membranes efficiently could make it a candidate for drug delivery systems.

The structural versatility of 3-(3-Methoxybenzyl)piperidine Hydrochloric Acid Salt also lends itself to further modifications. By altering the substituents on the benzene ring or modifying the piperidine core, chemists can potentially create a library of analogs with diverse biological activities. This approach is often employed in drug discovery programs to optimize efficacy and minimize adverse effects.

From an analytical perspective, modern techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry have been instrumental in characterizing this compound's properties. These methods allow researchers to determine its molecular weight, purity, and stability under various conditions, ensuring that it meets rigorous quality standards required for pharmacological testing.

In conclusion, 3-(3-Methoxybenzyl)piperidine Hydrochloric Acid Salt (CAS No. 179480-58-1) represents a promising scaffold for exploring novel therapeutic agents. Its unique chemical structure, combined with recent advances in synthetic and analytical methodologies, positions it as a valuable tool in both academic research and industrial drug development.